cis-6-Benzyloctahydro-2H-pyrano[3,2-c]pyridine

• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol
• IUPAC Name: (4aS,8aR)-6-benzyl-2,3,4,4a,5,7,8,8a-octahydropyrano[3,2-c]pyridine
• InChI: InChI=1S/C15H21NO/c1-2-5-13(6-3-1)11-16-9-8-15-14(12-16)7-4-10-17-15/h1-3,5-6,14-15H,4,7-12H2/t14-,15+/m0/s1
• InChI Key: KBNSNNVRGZSELJ-LSDHHAIUSA-N
• Isomeric SMILES: C1C[C@H]2CN(CC[C@H]2OC1)CC3=CC=CC=C3
• Canonical SMILES: C1CC2CN(CCC2OC1)CC3=CC=CC=C3

Description

cis-6-Benzyloctahydro-2H-pyrano[3,2-c]pyridine is a complex organic compound characterized by its unique structure, which includes a pyrano[3,2-c]pyridine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cis-6-Benzyloctahydro-2H-pyrano[3,2-c]pyridine typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of catalysts and specific solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can be employed to optimize the production process.

Chemical Reactions Analysis

Types of Reactions

cis-6-Benzyloctahydro-2H-pyrano[3,2-c]pyridine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may yield alcohols.

Scientific Research Applications

cis-6-Benzyloctahydro-2H-pyrano[3,2-c]pyridine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of cis-6-Benzyloctahydro-2H-pyrano[3,2-c]pyridine involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

cis-6-Benzyloctahydro-2H-pyrano[3,2-c]pyridine derivatives: These compounds have similar structures but with different substituents.

Other pyrano[3,2-c]pyridine compounds: These compounds share the pyrano[3,2-c]pyridine core but differ in other structural aspects.

Uniqueness

This compound is unique due to its specific structural features, which confer distinct chemical and biological properties